Cas no 1353978-59-2 ([1-(2-Chloro-acetyl)-pyrrolidin-3-ylmethyl]-ethyl-carbamic acid benzyl ester)

• Product Name: [1-(2-Chloro-acetyl)-pyrrolidin-3-ylmethyl]-ethyl-carbamic acid benzyl ester
• CAS No: 1353978-59-2
• MF: C₁₇H₂₃ClN₂O₃
• MW: 338.829123735428
• CID: 2160285
• Update Time: 2025-06-11

[1-(2-Chloro-acetyl)-pyrrolidin-3-ylmethyl]-ethyl-carbamic acid benzyl ester Chemical and Physical Properties

Names and Identifiers

• [1-(2-Chloro-acetyl)-pyrrolidin-3-ylmethyl]-ethyl-carbamic acid benzyl ester
• Benzyl ((1-(2-chloroacetyl)pyrrolidin-3-yl)methyl)(ethyl)carbamate
• AM94289
• [1-(2-Chloroacetyl)pyrrolidin-3-ylmethyl]ethylcarbamic acid benzyl ester

• Inchi： 1S/C17H23ClN2O3/c1-2-19(11-15-8-9-20(12-15)16(21)10-18)17(22)23-13-14-6-4-3-5-7-14/h3-7,15H,2,8-13H2,1H3
• InChI Key： BTXJDVPBEVYMJS-UHFFFAOYSA-N
• SMILES： ClCC(N1CCC(CN(C(=O)OCC2C=CC=CC=2)CC)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 399
• Topological Polar Surface Area: 49.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on [1-(2-Chloro-acetyl)-pyrrolidin-3-ylmethyl]-ethyl-carbamic acid benzyl ester

Professional Introduction to [1-(2-Chloro-acetyl)-pyrrolidin-3-ylmethyl]-ethyl-carbamic acid benzyl ester (CAS No. 1353978-59-2)

The compound [1-(2-Chloro-acetyl-pyrrolidin-3-ylmethyl]-ethyl-carbamic acid benzyl ester] (CAS No. 1353978-59-2) represents a significant advancement in the field of pharmaceutical chemistry, particularly in the design and synthesis of novel bioactive molecules. This compound, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in drug discovery and development. The presence of both chloro-acetyl and pyrrolidin-3-ylmethyl moieties in its molecular structure suggests a high degree of versatility, enabling diverse chemical modifications and functionalizations that could be exploited for therapeutic purposes.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds, particularly those incorporating the pyrrolidine scaffold. Pyrrolidine derivatives are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific modification of the pyrrolidine ring with an ethyl-carbamic acid benzyl ester moiety introduces additional functional groups that can interact with biological targets in novel ways. This structural feature not only enhances the compound's solubility and bioavailability but also opens up possibilities for further derivatization, allowing researchers to fine-tune its pharmacological profile.

The chloro-acetyl group is another critical component of this compound that contributes to its chemical reactivity and biological potential. Chloro-acetyl derivatives are frequently employed in medicinal chemistry due to their ability to form amide bonds with nucleophilic sites on proteins and peptides. This reactivity makes them valuable tools for the development of enzyme inhibitors and other therapeutic agents. The incorporation of this group into the pyrrolidine framework suggests that [1-(2-Chloro-acetyl-pyrrolidin-3-ylmethyl]-ethyl-carbamic acid benzyl ester] could serve as a potent scaffold for designing molecules that interact with specific biological pathways.

The benzyl ester functionality at the end of the molecule further contributes to its structural complexity and potential biological activity. Benzyl esters are commonly used in pharmaceutical intermediates due to their stability and ease of transformation into other functional groups under controlled conditions. This feature allows for subsequent chemical modifications, such as hydrolysis or transesterification, which can be tailored to produce analogs with enhanced pharmacological properties. The combination of these structural elements makes [1-(2-Chloro-acetyl-pyrrolidin-3-ylmethyl]-ethyl-carbamic acid benzyl ester] a versatile building block for synthetic chemists exploring new drug candidates.

In the context of current research, there is growing interest in developing small-molecule inhibitors targeting protein-protein interactions (PPIs), which play crucial roles in various disease pathways. The unique structural features of [1-(2-Chloro-acetyl-pyrrolidin-3-ylmethyl]-ethyl-carbamic acid benzyl ester] make it an attractive candidate for this purpose. The chloro-acetyl group can potentially disrupt PPIs by covalently modifying key residues on the interacting proteins, while the pyrrolidine scaffold provides a suitable platform for further optimization through structure-based drug design approaches. Recent studies have demonstrated that similar chloro-acetyl derivatives have shown promise in inhibiting enzymes involved in cancer progression, highlighting the potential therapeutic value of this class of compounds.

The benzyl ester moiety also offers opportunities for exploring different pharmacokinetic profiles by being converted into other esters or amides with varying metabolic stabilities. This flexibility is particularly important in drug development, where optimizing absorption, distribution, metabolism, excretion, and toxicity (ADMET) properties is essential for clinical success. For instance, hydrolysis of the benzyl ester could generate a carboxylic acid derivative that might exhibit different binding affinities or cellular penetration capabilities compared to the ester form.

The synthesis of [1-(2-Chloro-acetyl-pyrrolidin-3-ylmethyl]-ethyl-carbamtic acid benzyl ester] involves a multi-step process that requires careful control of reaction conditions to ensure high yield and purity. The synthesis typically begins with the preparation of a pyrrolidine derivative followed by functionalization with a chloro-acetyl group. Subsequent steps involve protecting group strategies to introduce the ethyl carbamate moiety without interfering with other reactive sites on the molecule. The final step often involves deprotection to yield the desired product in its free form.

The use of advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) is crucial for characterizing the structure of this compound accurately. These techniques provide detailed information about the chemical environment of each atom within the molecule, confirming its identity and purity before proceeding with biological testing.

In conclusion, [1-(2-Chloro-acetyl-pyrrolidin-3-ylmethyl)-ethyl-carbamtic acid benzyl ester] (CAS No. 1353978-59-2) represents a promising candidate for further exploration in pharmaceutical research due to its unique structural features and potential biological activities. Its versatility as a synthetic intermediate allows for diverse modifications aimed at optimizing therapeutic efficacy and pharmacokinetic properties. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in developing novel treatments across various therapeutic areas.